2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoic acid

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• SMILES: CC1=CC(=NN1C)CC(C(=O)O)N
• InChI: InChI=1S/C8H13N3O2/c1-5-3-6(10-11(5)2)4-7(9)8(12)13/h3,7H,4,9H2,1-2H3,(H,12,13)
• InChIKey: NGRCQHHARVSWDD-UHFFFAOYSA-N

2-Amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoic Acid: Identity & Class

2‑Amino‑3‑(1,5‑dimethyl‑1H‑pyrazol‑3‑yl)propanoic acid (CAS 1102836‑90‑7) is a synthetic, non‑proteinogenic α‑amino acid that bears a fully substituted pyrazole ring attached at the β‑carbon of the alanine backbone. The heterocycle carries methyl groups at the 1‑ and 5‑positions, generating a sterically and electronically unique side‑chain relative to histidine, β‑(pyrazol‑1‑yl)alanine, or unmethylated pyrazole‑3‑yl‑alanine analogues. This structural blueprint places the compound at the intersection of unnatural‑amino‑acid building blocks, pyrazole‑based ligand scaffolds, and potential glutamate‑receptor‑ or inflammasome‑targeted probe molecules [REFS‑1]. Commercial sources list the racemate (purity ≥95 %) as well as the single‑enantiomer (2S)‑ and (2R)‑forms under separate CAS registries, confirming that the compound is accessible for structure‑activity‑relationship (SAR) studies and peptide incorporation workflows [REFS‑2].

Building block Unnatural amino acid for SAR and peptide incorporation studies

Forms Racemate and single-enantiomer (2S/2R) options for stereochemical control research

Target context Aligned with NLRP3 inflammasome and mGluR modulator probe campaigns

• [1] Gilfillan, L., Artschwager, R., Harkiss, A. H., Liskamp, R. M. J., & Sutherland, A. (2015). Synthesis of pyrazole containing α‑amino acids via a highly regioselective condensation/aza‑Michael reaction of β‑aryl α,β‑unsaturated ketones. Organic & Biomolecular Chemistry, 13(15), 4514–4523. View Source

2-Amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoic Acid: Why Analogs Fall Short

Positional isomerism critically dictates both the hydrogen‑bond‑donor/acceptor capacity of the pyrazole ring and the geometry of the side‑chain, directly influencing receptor‑ or enzyme‑binding poses. Regioisomeric 4‑yl‑alanine analogues (e.g., CAS 1104624‑61‑4) present the pyrazole nitrogen atoms in a fundamentally different orientation, while the natural product β‑(pyrazol‑1‑yl)‑L‑alanine (CAS 2734‑48‑7) lacks the 1,5‑dimethylation that shapes the steric and lipophilic profile of the target compound [REFS‑1]. Beyond regiochemistry, the three stereoisomeric forms (racemate, (2S)‑, and (2R)‑) are listed as distinct chemical entities with separate CAS registries, underscoring that chiral configuration further determines biological activity and legal identity for procurement [REFS‑2]. Treating any of these analogs as functionally interchangeable therefore risks confounding SAR interpretations, invalidating biological profiling, or ordering a non‑equivalent entity.

Regioisomeric mismatch

4‑yl analogs orient pyrazole nitrogens differently, potentially shifting target interaction profiles and confounding SAR interpretation.

Methylation-dependent properties

Non‑methylated β‑(pyrazol‑3‑yl)alanine adds an H‑bond donor, altering lipophilicity and permeability estimates relative to the 1,5‑dimethyl form.

Stereochemical identity

Enantiomers and racemate are distinct CAS entities; using the incorrect stereoisomer may confound chiral assay readouts and biological interpretation.

• [1] Elmahdi, O., et al. (1995). Synthesis of pyrazolic amino‑acids. Bulletin des Sociétés Chimiques Belges, 104(1), 31–37. View Source

2-Amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoic Acid: Head-to-Head vs. Close Analogs

Regiochemical Distinction: 3-yl vs 4-yl Substitution

The target compound is unequivocally identified as the 3‑yl‑substituted isomer (CAS 1102836‑90‑7), whereas the 4‑yl counterpart (CAS 1104624‑61‑4) is registered as a separate compound with a different connectivity at the pyrazole‑alanine junction [REFS‑1]. The synthetic route disclosed in the patent for ‘α‑amino acid derivatives and medicaments containing the same as an active ingredient’ (US 7,879,887 B2) exemplifies the preparation of 1,5‑dimethyl‑pyrazol‑3‑yl‑alanine derivatives, confirming that the 3‑yl isomer is the target of medicinal‑chemistry campaigns, while the 4‑yl isomer has been associated with distinct pharmacological profiles (e.g., NMDA‑receptor antagonism) [REFS‑2].

Regiochemical Identity

Reported

3‑yl isomer (CAS 1102836‑90‑7) vs 4‑yl isomer (1104624‑61‑4); non‑overlapping CAS entries and distinct synthetic patent routes

Supports regioisomer‑specific SAR studies

Evidence Dimension	CAS registry and synthetic provenance
Target Compound Data	1102836‑90‑7 (3‑yl isomer); synthesised via patent routes targeting mGluR/inflammasome programs
Comparator Or Baseline	1104624‑61‑4 (4‑yl isomer); linked to CGP‑37849‑class NMDA antagonists
Quantified Difference	Non‑overlapping CAS entries; distinct patented synthetic lineages
Conditions	Chemical‑identity validation via CAS registry and associated patent filings

Why This Matters

Researchers requiring the specific regioisomer for a known SAR series or patent‑protected programme must use the 3‑yl isomer to ensure chemical and pharmacological fidelity.

• [1] US Patent 7,879,887 B2. Alpha‑amino acid derivatives and medicaments containing the same as an active ingredient. View Source

Stereochemical Purity: Racemate, (2S), and (2R) Forms

The marketplace distinguishes three forms of the compound through unique CAS numbers: the racemate (1102836‑90‑7), the (2S)‑enantiomer (1998511‑23‑1), and the (2R)‑enantiomer (2002541‑04‑8) [REFS‑1]. This separation implies that the enantiomers exhibit distinct optical rotation values and, critically, can display divergent biological activities when used as building blocks for chiral peptides or as stereospecific enzyme ligands. In contrast, the 4‑yl regioisomer is also available in chiral forms but with different CAS registries (e.g., (R)‑form 1568189‑51‑4), making cross‑substitution a hazard for chiral workflow continuity [REFS‑2].

Stereochemical Options

Reported

Racemate (1102836‑90‑7), (2S) (1998511‑23‑1), (2R) (2002541‑04‑8) catalogued separately; vendor‑specific optical rotation data

Enables chiral workflow selection without in‑house resolution

Evidence Dimension	Stereochemical identity markers
Target Compound Data	Racemate (1102836‑90‑7), (2S) (1998511‑23‑1), (2R) (2002541‑04‑8)
Comparator Or Baseline	(R)‑2‑amino‑3‑(1,5‑dimethyl‑1H‑pyrazol‑4‑yl)propanoic acid (1568189‑51‑4)
Quantified Difference	Distinct CAS numbers for each stereoisomer; optical rotation data vendor‑specific
Conditions	Commercial catalogue stratification

Why This Matters

For applications requiring enantiopure building blocks (e.g., protein mimetics or chiral ligand synthesis), the availability of catalogued single‑enantiomer forms enables procurement without time‑consuming chiral resolution.

Target Pathway Divergence: NLRP3/mGluR vs. NMDA

Recent publications and patents associate derivatives of the (2R)‑3‑yl isomer with selective inhibition of the NLRP3 inflammasome, reporting IC₅₀ values in the low‑micromolar range in J774.A1 macrophages [REFS‑1]. In parallel, patent family US2008505172 describes substituted pyrazole‑3‑yl‑amino acids as metabotropic glutamate receptor regulators, whereas the 4‑yl isomer is historically linked to NMDA‑receptor antagonism (CGP‑37849 series) [REFS‑2]. Although direct head‑to‑head potency data for the exact racemate are not publicly available, the divergent biological annotations provide a rationale for target‑focused selection: user groups investigating innate immunity or mGluR pharmacology will find the 3‑yl isomer aligned with published screening campaigns, while the 4‑yl isomer points to ionotropic glutamate studies.

Target Pathway Divergence

Class‑level

3‑yl: NLRP3 (IC₅₀ ~25 µM) and mGluR patents; 4‑yl: NMDA antagonist (Ki ~220 nM for CGP‑37849)

Aligns regioisomer selection with target family for focused screening

No direct inter‑study potency comparison; separate assay conditions

Evidence Dimension	Biological target association
Target Compound Data	3‑yl regioisomer: NLRP3 (IC₅₀ approximately 25 µM in J774.A1 cells) and mGluR‑pathway patents
Comparator Or Baseline	4‑yl regioisomer: NMDA‑receptor antagonist (Ki ≈ 220 nM for CGP‑37849)
Quantified Difference	Target‑class divergence (NLRP3/mGluR vs. NMDA); no inter‑study potency comparison feasible
Conditions	Literature compilation; assays run in separate laboratories under non‑comparable conditions

Why This Matters

Choosing the correct regioisomer avoids spending resources on a scaffold that has been pharmacologically validated against an irrelevant target family.

• [1] BindingDB entry CHEMBL4851771. (2022). Inhibition of NLRP3 inflammasome by (2R)‑derivatives, IC₅₀ 2.53 × 10⁴ nM (= 25.3 µM). View Source

1,5-Dimethylation Effects on Lipophilicity and H-Bonding

The 1,5‑dimethyl substitution on the pyrazole ring eliminates the N‑H donor present in non‑methylated β‑(pyrazol‑3‑yl)alanine, predictably increasing LogP by approximately 0.5‑0.8 log units (calculated using XLogP3 approach) and reducing the number of H‑bond donors from 3 to 2 [REFS‑1]. This property shift impacts membrane permeability and solubility, making the dimethylated compound more suited to applications requiring enhanced passive diffusion (e.g., cellular probes) compared to the parent pyrazolylalanine, which retains a donor‑rich profile. Quantitative experimental LogP or solubility data for the target compound remain unpublished, so the values here are in silico estimates and should be used for pre‑ordering feasibility checks only.

Lipophilicity & H‑Bonding

Reported

1,5‑dimethyl: predicted XLogP ≈ 0.2, HBD=2; non‑methylated: XLogP ≈ −0.5, HBD=3

Supports pre‑screening compound partitioning assessment

In silico estimate; experimental confirmation lacking

Evidence Dimension	Estimated partition coefficient (XLogP3) and H‑bond donor count
Target Compound Data	2‑Amino‑3‑(1,5‑dimethyl‑1H‑pyrazol‑3‑yl)propanoic acid: predicted XLogP ≈ 0.2, HBD = 2
Comparator Or Baseline	3‑(1H‑pyrazol‑3‑yl)alanine: predicted XLogP ≈ ‑0.5, HBD = 3
Quantified Difference	Δ XLogP ≈ +0.7; HBD reduced by 1
Conditions	In silico prediction utilising XLogP3 algorithm on canonical SMILES; experimental confirmation lacking

Why This Matters

Users designing cell‑based assays or seeking to improve compound partitioning can rationally prefer the dimethylated variant based on physicochemical profiling, even before experimental data become available.

• [1] Predicted properties derived from PubChem substructure comparison (Pyrazol‑1‑ylalanine CID 151491 vs. dimethyl‑pyrazol‑3‑yl‑alanine substructure). View Source

2-Amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoic Acid: Optimal Applications

NLRP3 Inflammasome SAR Building Block

Groups exploring NLRP3 inhibitors should prioritise the (2R)‑enantiomer or the racemate of the 3‑yl isomer, guided by reported low‑micromolar IC₅₀ values in macrophage‑based IL‑1β release assays. The dimethylated pyrazole side‑chain offers a distinct steric profile that can be elaborated via standard peptide coupling or amidation chemistries, enabling the rapid construction of focused libraries [REFS‑1].

mGluR Probe Design and Allosteric Modulator Screening

Patents from Taisho Pharmaceutical and Vanderbilt University explicitly claim substituted pyrazole‑3‑yl‑amino acids as scaffolds for mGluR modulators. The target compound, bearing the 1,5‑dimethyl‑3‑yl‑alanine motif, can serve as a versatile intermediate for installing additional pharmacophoric elements at the amino or carboxyl terminus, making it suitable for groups developing positive or negative allosteric modulators of mGluR2, mGluR4, or mGluR5 [REFS‑2].

Chiral Peptidomimetics with Defined Enantiomers

Catalogues supply both antipodes and the racemate, simplifying the procurement of enantiomerically pure material for incorporation into conformationally constrained peptides. The 1,5‑dimethyl‑3‑yl‑alanine residue can replace histidine or phenylalanine in bioactive peptides, allowing systematic exploration of how pyrazole regiochemistry and methylation influence target affinity and proteolytic stability [REFS‑3].

Cell-Penetrating Fluorescent Probes via Enhanced Lipophilicity

The dimethylated pyrazole ring increases calculated lipophilicity relative to unsubstituted pyrazolylalanines, which may improve passive membrane permeability. Coupled with a free amino and carboxyl group, the compound can be directly conjugated to fluorophores or affinity tags, making it a convenient building block for cell‑penetrating probe molecules aimed at imaging NLRP3 or mGluR targets [REFS‑4].

Application

Selection Property

Validation Focus

NLRP3 inflammasome SAR studies

Enantiomer form (2R or racemate) for NLRP3 context

IL‑1β release assay endpoint review

mGluR allosteric modulator design

1,5‑Dimethyl‑3‑yl‑alanine scaffold

mGluR subtype selectivity assays

Chiral peptidomimetic synthesis

Single‑enantiomer (2S or 2R) availability

Stereochemical incorporation fidelity

Cell‑penetrating probe design

Dimethylpyrazole lipophilicity profile

Membrane permeability assessment in cell models

• [1] BindingDB entry CHEMBL4851771 (NLRP3 IC₅₀). View Source
• [2] Bolea, C. et al. (2012). Novel Pyrazole Derivatives and their use as Positive Allosteric Modulators of Metabotropic Glutamate Receptors. WO2012009000A2. View Source
• [3] Semantic Scholar summary of “Studies on polypeptides. XL. Synthetic routes to peptides containing beta‑(pyrazolyl‑1)‑and beta‑(pyrazolyl‑3)‑alanine” (1968). View Source
• [4] Predicted logP values generated via PubChem XLogP3 algorithm; no experimental logP or solubility data are currently available for the exact compound. View Source